Cas no 627040-99-7 (N-(5-methyl-1,3,4-thiadiazol-2-yl)-5-(4-nitrophenyl)furan-2-carboxamide)

• Product Name: N-(5-methyl-1,3,4-thiadiazol-2-yl)-5-(4-nitrophenyl)furan-2-carboxamide
• CAS No: 627040-99-7
• MF: C₁₄H₁₀N₄O₄S
• MW: 330.318601131439
• CID: 6221562
• PubChem ID: 2145631
• Update Time: 2025-10-28

N-(5-methyl-1,3,4-thiadiazol-2-yl)-5-(4-nitrophenyl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-methyl-1,3,4-thiadiazol-2-yl)-5-(4-nitrophenyl)furan-2-carboxamide
• 627040-99-7
• SR-01000274039
• SR-01000274039-1
• CHEMBL1510633
• F1711-0466
• HMS2994L22
• AKOS002218846
• DTXSID901323121
• SMR000666264
• MLS001034111

• Inchi： 1S/C14H10N4O4S/c1-8-16-17-14(23-8)15-13(19)12-7-6-11(22-12)9-2-4-10(5-3-9)18(20)21/h2-7H,1H3,(H,15,17,19)
• InChI Key： WWVRQYYILVYPRU-UHFFFAOYSA-N
• SMILES： S1C(C)=NN=C1NC(C1=CC=C(C2C=CC(=CC=2)[N+](=O)[O-])O1)=O

Computed Properties

• Exact Mass: 330.04227599g/mol
• Monoisotopic Mass: 330.04227599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 142Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on N-(5-methyl-1,3,4-thiadiazol-2-yl)-5-(4-nitrophenyl)furan-2-carboxamide

N-(5-Methyl-1,3,4-Thiadiazol-2-Yl)-5-(4-Nitrophenyl)Furan-2-Carboxamide: A Comprehensive Overview

N-(5-Methyl-1,3,4-thiadiazol-2-yl)-5-(4-nitrophenyl)furan-2-carboxamide, also known by its CAS number CAS 627040-99-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has been extensively studied for its potential applications in drug discovery and material science. The structure of this molecule is characterized by a thiadiazole ring fused with a furan moiety, which contributes to its unique chemical properties and reactivity.

The synthesis of CAS 627040-99-7 involves a series of well-defined organic reactions, including nucleophilic substitutions and condensation reactions. Recent studies have focused on optimizing the synthetic pathways to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. This approach has shown promising results, particularly in the formation of the thiadiazole ring system.

One of the most notable aspects of this compound is its pharmacological activity. Preclinical studies have demonstrated that N-(5-methyl-1,3,4-thiadiazol-2-yl)-5-(4-nitrophenyl)furan-2-carboxamide exhibits potent anti-inflammatory and antioxidant properties. These findings suggest potential applications in the treatment of chronic inflammatory diseases and oxidative stress-related disorders. Furthermore, recent research has highlighted its ability to modulate key signaling pathways involved in inflammation, such as the NF-kB pathway.

In addition to its pharmacological applications, this compound has also been investigated for its electronic properties. The thiadiazole ring system is known for its electron-deficient nature, making it a valuable component in the design of functional materials. Recent studies have explored its use in organic electronics, particularly in the development of novel semiconducting materials. The integration of this compound into thin-film transistor devices has shown promising results in terms of charge transport properties.

The structural versatility of CAS 627040-99-7 also makes it a valuable tool in combinatorial chemistry. Researchers have utilized this compound as a building block for constructing larger molecular frameworks with diverse functionalities. For example, recent work has focused on incorporating this compound into supramolecular assemblies for applications in drug delivery and sensing technologies.

In terms of safety and handling, it is important to note that while this compound is not classified as a hazardous material under current regulations, proper precautions should be taken during synthesis and handling to ensure compliance with laboratory safety standards. This includes wearing appropriate personal protective equipment and ensuring adequate ventilation in the workspace.

Looking ahead, the continued exploration of N-(5-methyl-1,3,4-thiadiazol-2-yl)-5-(4-nitrophenyl)furan-2-carboxamide is expected to yield further insights into its potential applications across various fields. Its unique chemical structure and promising biological activity position it as a key compound for future research and development efforts.